Cas no 2228285-66-1 (tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2228285-66-1
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6188623
• PubChem ID: 165757290
• Update Time: 2025-08-05

tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate
• tert-butyl N-[5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenyl]carbamate
• 2228285-66-1
• EN300-1896987

• Inchi： 1S/C15H22N2O4/c1-14(2,3)21-13(19)17-10-7-9(15(16)5-6-15)8-11(20-4)12(10)18/h7-8,18H,5-6,16H2,1-4H3,(H,17,19)
• InChI Key： WYKJSTPCVDFTGL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1(CC1)N)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate

Introduction to Tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2228285-66-1)

Tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate, with the CAS number 2228285-66-1, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and potential application in drug development.

The molecular structure of tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate incorporates several key functional groups that contribute to its unique properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the combination of an amino group, a hydroxyl group, and a methoxy group on the phenyl ring enhances its potential for various biochemical reactions, including hydrogen bonding and electronic interactions.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate make it a candidate for further investigation in these areas. For instance, studies have shown that similar compounds with analogous structures can interact with enzymes and receptors involved in disease mechanisms.

One of the most compelling aspects of this compound is its potential as a lead molecule in medicinal chemistry. Researchers have been exploring its pharmacological properties to identify new therapeutic targets. The hydroxyl and methoxy groups on the phenyl ring are particularly noteworthy, as they can participate in multiple types of interactions with biological molecules, including protein-ligand binding and enzyme inhibition. These interactions are crucial for developing drugs that can effectively target specific disease pathways.

The tert-butyl group not only influences the steric properties of the molecule but also contributes to its stability under various conditions. This stability is essential for both in vitro and in vivo studies, ensuring that the compound remains intact during experimental procedures. Furthermore, the 1-amino cyclopropyl moiety adds another layer of complexity to the molecule, potentially allowing for diverse biological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate with greater accuracy. These computational methods leverage large datasets and machine learning algorithms to identify potential binding sites and interaction patterns. Such tools have been instrumental in guiding experimental designs and optimizing lead compounds for drug development.

In addition to computational studies, experimental approaches have also been crucial in understanding the behavior of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and dynamics. These structural insights are essential for designing derivatives with enhanced biological activity or improved pharmacokinetic properties.

The pharmaceutical industry has been particularly interested in developing small molecules that can modulate enzyme activity. Enzymes are key players in many biological pathways, and their inhibition or activation can lead to therapeutic effects. The structure of tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate suggests that it may interact with enzymes involved in metabolic processes or signal transduction pathways. Such interactions could make it a valuable tool for developing drugs targeting metabolic disorders or inflammatory conditions.

Another area of interest is the potential use of this compound in combination therapies. By pairing it with other drugs that target different aspects of a disease pathway, researchers hope to achieve synergistic effects that enhance overall treatment outcomes. Preliminary studies have shown that combining small molecules can lead to more effective therapeutic strategies, particularly in cases where single-agent therapy is insufficient.

The synthesis of tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Efficient synthetic routes not only reduce production costs but also allow for easier modifications to explore different structural variations.

In conclusion, tert-butyl N-5-(1-aminocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2228285-66-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further study and development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of novel therapeutics.